Cas no 159556-73-7 (1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL)

• Product Name: 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL
• CAS No: 159556-73-7
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD11848691
• CID: 4607370
• PubChem ID: 10378300
• Update Time: 2025-06-10

1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL Chemical and Physical Properties

Names and Identifiers

• 1-(DIPHENYLMETHYL)-2,2-DIMETHYLAZETIDIN-3-OL
• 1-BENZHYDRYL-2,2-DIMETHYLAZETIDIN-3-OL
• 1-(Diphenylmethyl)-2,2-dimethyl-3-azetidinol
• AMY34530
• 1-Diphenylmethyl-2,2-dimethylazetidin-3-ol
• P17689
• SCHEMBL16653450
• MFCD31695819
• CS-0052827
• DB-201540
• SY233871
• AB87539
• AKOS037644711
• MFCD11848691
• (R)-1-Benzhydryl-2,2-dimethylazetidin-3-ol
• AS-54262
• DTXSID501257649
• AB87406
• 159556-73-7
• (S)-1-Benzhydryl-2,2-dimethylazetidin-3-ol
• AB91257
• SY344045
• SY344044
• MFCD31695799
• 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL

• MDL： MFCD11848691
• Inchi： 1S/C18H21NO/c1-18(2)16(20)13-19(18)17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16-17,20H,13H2,1-2H3
• InChI Key： YRDDKKNUZORKDG-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 267.162314293 g/mol
• Monoisotopic Mass: 267.162314293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5
• Molecular Weight: 267.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL

Comprehensive Overview of 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL (CAS No. 159556-73-7)

1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL (CAS No. 159556-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a diphenylmethyl group attached to a 2,2-dimethylazetidin-3-ol core, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and reactivity, which make it a valuable intermediate in synthetic chemistry.

The growing demand for novel bioactive molecules has placed 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL under the spotlight. Its azetidine ring structure is a key motif in many pharmacologically active compounds, contributing to its relevance in modern medicinal chemistry. Recent studies have investigated its role in modulating enzyme activity and receptor binding, aligning with the current trend of targeting small molecules for therapeutic development. This compound’s potential as a chiral building block also makes it a topic of interest in asymmetric synthesis.

In the context of green chemistry and sustainable synthesis, 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL has been evaluated for its efficiency in catalytic reactions. The push toward eco-friendly methodologies has led researchers to explore its use in atom-economical processes, reducing waste and improving yield. This aligns with the broader industry shift toward environmentally conscious practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The diphenylmethyl moiety is known to enhance blood-brain barrier permeability, a critical factor in designing CNS-targeted therapeutics. With the rising prevalence of neurological disorders, this property has sparked discussions in academic and industrial circles, further elevating the compound’s profile.

From a technical standpoint, the synthesis of 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL often involves multi-step reactions, including reductive amination and ring-closure strategies. These methods are frequently optimized to improve scalability and purity, addressing common challenges in industrial applications. The compound’s stereoselective synthesis is also a hot topic, as enantiopure forms are highly sought after in drug development.

In summary, 1-(Diphenylmethyl)-2,2-dimethylazetidin-3-OL (CAS No. 159556-73-7) represents a versatile and scientifically significant compound with broad applicability. Its structural features and functional groups make it a subject of ongoing research, particularly in pharmaceuticals and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.